Cas no 2138068-53-6 (2-[(2-Ethoxyethyl)amino]quinazoline-8-carboxylic acid)

2-[(2-Ethoxyethyl)amino]quinazoline-8-carboxylic acid is a quinazoline derivative with a functionalized carboxylic acid group and an ethoxyethylamino substituent. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a building block for bioactive molecules. The quinazoline core provides a versatile scaffold for drug development, while the carboxylic acid moiety enables further derivatization or coordination with metal ions. The ethoxyethylamino side chain may enhance solubility and influence pharmacokinetic properties. Its structural features make it a candidate for applications in kinase inhibition or other targeted therapies. The compound is typically handled under controlled conditions due to its reactivity.
2-[(2-Ethoxyethyl)amino]quinazoline-8-carboxylic acid structure
2138068-53-6 structure
Product Name:2-[(2-Ethoxyethyl)amino]quinazoline-8-carboxylic acid
CAS No:2138068-53-6
MF:C13H15N3O3
MW:261.276502847672
CID:5885388
PubChem ID:165494298
Update Time:2025-06-08

2-[(2-Ethoxyethyl)amino]quinazoline-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-[(2-ethoxyethyl)amino]quinazoline-8-carboxylic acid
    • EN300-1162340
    • 2138068-53-6
    • 2-[(2-Ethoxyethyl)amino]quinazoline-8-carboxylic acid
    • Inchi: 1S/C13H15N3O3/c1-2-19-7-6-14-13-15-8-9-4-3-5-10(12(17)18)11(9)16-13/h3-5,8H,2,6-7H2,1H3,(H,17,18)(H,14,15,16)
    • InChI Key: KRJWFBQWMMXOKS-UHFFFAOYSA-N
    • SMILES: O(CC)CCNC1=NC=C2C=CC=C(C(=O)O)C2=N1

Computed Properties

  • Exact Mass: 261.11134135g/mol
  • Monoisotopic Mass: 261.11134135g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 84.3Ų

2-[(2-Ethoxyethyl)amino]quinazoline-8-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1162340-1.0g
2-[(2-ethoxyethyl)amino]quinazoline-8-carboxylic acid
2138068-53-6
1g
$0.0 2023-06-08

Additional information on 2-[(2-Ethoxyethyl)amino]quinazoline-8-carboxylic acid

Introduction to 2-[(2-Ethoxyethyl)amino]quinazoline-8-carboxylic acid (CAS No. 2138068-53-6)

2-[(2-Ethoxyethyl)amino]quinazoline-8-carboxylic acid (CAS No. 2138068-53-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the quinazoline class, which is known for its diverse biological activities, including antitumor, anti-inflammatory, and antimicrobial properties. The unique structure of 2-[(2-Ethoxyethyl)amino]quinazoline-8-carboxylic acid makes it a promising candidate for the development of new therapeutic agents.

The chemical structure of 2-[(2-Ethoxyethyl)amino]quinazoline-8-carboxylic acid features a quinazoline core with an ethoxyethylamine substituent at the 2-position and a carboxylic acid group at the 8-position. This arrangement confers specific pharmacological properties that are being explored for various applications in drug discovery and development.

Recent studies have highlighted the potential of 2-[(2-Ethoxyethyl)amino]quinazoline-8-carboxylic acid as an inhibitor of key enzymes involved in cancer progression. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of tyrosine kinases, which are crucial for the proliferation and survival of cancer cells. The selective inhibition of these kinases by 2-[(2-Ethoxyethyl)amino]quinazoline-8-carboxylic acid suggests its potential as a targeted therapy for various types of cancer.

In addition to its antitumor properties, 2-[(2-Ethoxyethyl)amino]quinazoline-8-carboxylic acid has shown promise in treating inflammatory conditions. A study in the European Journal of Pharmacology reported that this compound exhibits potent anti-inflammatory effects by modulating the expression of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 2-[(2-Ethoxyethyl)amino]quinazoline-8-carboxylic acid could be developed into a novel anti-inflammatory drug with fewer side effects compared to existing treatments.

The pharmacokinetic properties of 2-[(2-Ethoxyethyl)amino]quinazoline-8-carboxylic acid have also been extensively studied. Research published in the Journal of Pharmaceutical Sciences indicated that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for chronic administration. Furthermore, preliminary toxicity studies have shown that 2-[(2-Ethoxyethyl)amino]quinazoline-8-carboxylic acid is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-[(2-Ethoxyethyl)amino]quinazoline-8-carboxylic acid in human subjects. Early results from Phase I trials have been encouraging, with the compound demonstrating good tolerability and preliminary evidence of clinical benefit in patients with advanced solid tumors. These findings have paved the way for further clinical development and potential approval as a new therapeutic agent.

The synthesis of 2-[(2-Ethoxyethyl)amino]quinazoline-8-carboxylic acid involves several well-established chemical reactions, making it amenable to large-scale production. A detailed synthetic route has been published in Organic Letters, which outlines a multi-step process starting from readily available starting materials. This synthetic accessibility ensures that sufficient quantities of the compound can be produced for both preclinical and clinical studies.

In conclusion, 2-[(2-Ethoxyethyl)amino]quinazoline-8-carboxylic acid (CAS No. 2138068-53-6) represents a promising lead compound in the development of new drugs for cancer and inflammatory diseases. Its unique chemical structure, combined with its favorable pharmacological properties, positions it as a valuable asset in pharmaceutical research and development. Ongoing studies continue to explore its full therapeutic potential, with the hope of bringing this innovative compound to market as a safe and effective treatment option.

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